Cas no 2775-87-3 (2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-
• CAS No: 2775-87-3
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 1432684
• PubChem ID: 569513
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 3-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-
• 3-benzoyl-1H-pyrimidine-2,4-dione
• 3-BENZOYLPYRIMIDINE-2,4(1H,3H)-DIONE
• CS-0088903
• HMS2216C09
• MLS001242791
• CHEMBL1444689
• 3-Benzoyl-2,4(1H,3H)-pyrimidinedione
• 3-Benzoyl-2,4(1H,3H)-pyrimidinedione #
• MFCD00525660
• SY337196
• D74731
• 3-(phenylcarbonyl)-2,4(1H,3H)-pyrimidinedione
• SCHEMBL14491
• 2775-87-3
• N3-benzoyluracil
• HMS3341J16
• SMR000841418
• AKOS026746005
• DTXSID70341033
• 3-Benzoyluracil
• DB-204140

• Inchi： 1S/C11H8N2O3/c14-9-6-7-12-11(16)13(9)10(15)8-4-2-1-3-5-8/h1-7H,(H,12,16)
• InChI Key： RJAJHSYADHZMNA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C(C=CNC1=O)=O

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives